![molecular formula C21H19ClO6 B2921692 2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 308297-37-2](/img/structure/B2921692.png)
2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
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Description
2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C21H19ClO6 and its molecular weight is 402.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Research has focused on the synthesis of benzofuran derivatives for potential use in medical applications. For example, compounds with the benzofuran moiety have been synthesized to explore their inhibitory activities against β-amyloid aggregation, a key factor in Alzheimer’s disease progression (H. Choi, P. Seo, B. Son, B. Kang, 2003). This suggests that structurally related compounds, including the one , could have applications in neurodegenerative disease research.
Antimicrobial and Antitumor Potential
- The exploration of benzofuran derivatives from natural sources, such as the mangrove endophytic fungus Nigrospora sp., has led to the identification of compounds with moderate antitumor and antimicrobial activities (X. Xia et al., 2011). This indicates a potential research avenue for the target compound in antimicrobial and antitumor studies.
Chemical Synthesis and Modification
- Studies on the chemical synthesis and modification of benzofuran derivatives highlight the versatility of these compounds. For instance, novel synthetic pathways have been developed to create benzodifuranyl derivatives with potential anti-inflammatory and analgesic properties (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). This underscores the synthetic adaptability of benzofuran compounds for therapeutic uses.
Structural Analysis and Crystallography
- The structural analysis of benzofuran derivatives through techniques such as X-ray crystallography provides insights into their potential as active pharmaceutical ingredients. Detailed structure determination aids in understanding the molecular interactions and stability of these compounds, paving the way for their application in drug design (I. Silva et al., 2012).
Properties
IUPAC Name |
2-methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClO6/c1-13-20(21(24)26-10-9-25-2)17-11-16(7-8-19(17)28-13)27-12-18(23)14-3-5-15(22)6-4-14/h3-8,11H,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAWRXDHMSMCSNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C3=CC=C(C=C3)Cl)C(=O)OCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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